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Compound of Interest

Compound Name: Nooglutil

Cat. No.: B1679844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nooglutil, also known as N-(5-hydroxynicotinoyl)-L-glutamic acid (CAS No. 112193-35-8), is a

nootropic agent with potential applications in neuroscience research. As a positive allosteric

modulator of α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptors,

Nooglutil is of interest for studying glutamatergic neurotransmission and its role in cognitive

processes. These application notes provide a detailed protocol for the dissolution of Nooglutil
for use in various in vitro assays, along with an overview of its mechanism of action and

relevant experimental workflows.

Physicochemical Properties and Solubility
Nooglutil is a white powder. While precise quantitative solubility data is not widely published,

existing literature indicates that it is soluble in water and dilute aqueous solutions of acids and

alkalis. It is generally considered insoluble in most organic solvents. Due to its glutamic acid

moiety, the stability of Nooglutil in aqueous solutions may be a consideration over extended

periods, particularly at elevated temperatures, where cyclization to a pyrrolidone carboxylic acid

derivative could potentially occur. It is recommended to prepare fresh solutions for each

experiment or store aliquots at -20°C or -80°C for short-term and long-term storage,

respectively.

Table 1: Solubility and Storage Recommendations for Nooglutil
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Solvent/Vehicle
Anticipated
Solubility

Recommended
Stock
Concentration

Storage Conditions

Sterile, Deionized

Water
Soluble 1-10 mM

Prepare fresh or store

at ≤ -20°C

Phosphate-Buffered

Saline (PBS), pH 7.4
Soluble 1-10 mM

Prepare fresh or store

at ≤ -20°C

Dimethyl Sulfoxide

(DMSO)
Likely Soluble 10-50 mM

≤ -20°C for long-term

storage

Note: The recommended concentrations are starting points. The optimal concentration may

vary depending on the specific experimental requirements and the observed solubility in the

chosen solvent.

Mechanism of Action: AMPA Receptor Modulation
Nooglutil acts as a positive allosteric modulator of AMPA receptors. This means it binds to a

site on the receptor distinct from the glutamate binding site and enhances the receptor's

response to glutamate. This potentiation of AMPA receptor activity can lead to increased

excitatory postsynaptic potentials and may influence downstream signaling cascades involved

in synaptic plasticity, learning, and memory. The glutamatergic system is intricately linked with

other neurotransmitter systems, including the dopaminergic system, suggesting that the effects

of Nooglutil may extend to modulate dopamine-related signaling pathways indirectly.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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